Cas no 308297-52-1 (ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 308297-52-1
• MF: C₂₀H₁₆BrClO₅
• MW: 451.695044517517
• CID: 6342386
• PubChem ID: 979630
• Update Time: 2025-10-29

ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• Oprea1_574517
• 308297-52-1
• ethyl 6-bromo-5-(2-(4-chlorophenyl)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• F1190-0038
• AKOS002163657
• ethyl 6-bromo-5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C20H16BrClO5/c1-3-25-20(24)19-11(2)27-17-9-15(21)18(8-14(17)19)26-10-16(23)12-4-6-13(22)7-5-12/h4-9H,3,10H2,1-2H3
• InChI Key： FMERMOZREUAWSA-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1OCC(C1C=CC(=CC=1)Cl)=O)C(C(=O)OCC)=C(C)O2

Computed Properties

• Exact Mass: 449.98696g/mol
• Monoisotopic Mass: 449.98696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate

Professional Introduction to Ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308297-52-1)

Ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308297-52-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of bromine, chlorine, and ester functionalities within its framework suggests potential utility in the synthesis of novel therapeutic agents and intermediates.

The chemical structure of ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate incorporates several key features that are highly relevant to modern medicinal chemistry. The benzofuran core, a well-known scaffold in drug discovery, provides a stable aromatic system that can be further modified to enhance binding affinity and metabolic stability. Additionally, the ester group at the 3-position offers a versatile handle for further derivatization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, the brominated and chlorinated aromatic rings in ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate suggest that it may exhibit properties such as enhanced bioavailability and improved binding affinity to biological receptors.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic chemistry. The introduction of bromine and chlorine atoms at specific positions necessitates precise control over reaction conditions to ensure high yield and purity. Furthermore, the formation of the ester group requires careful consideration to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced methodologies in the preparation of complex molecules like ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate and target proteins. This approach has been instrumental in guiding the design of more effective drug candidates.

The pharmaceutical industry is increasingly recognizing the value of heterocyclic compounds in drug development. Benzofuran derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer and inflammatory disorders. The structural features of ethyl 6-bromo-5-2-(4-chlorophenyl)-2-oxyoethoxy...